(3-(2,2-Difluoropropoxy)phenyl)methanol
Description
Its structure combines a benzyl alcohol moiety with a difluoropropoxy substituent at the meta position, which may influence its physicochemical properties (e.g., solubility, stability, and reactivity). The difluoro group enhances electronegativity and metabolic stability compared to non-fluorinated analogs, while the hydroxyl group provides a site for further functionalization.
Properties
IUPAC Name |
[3-(2,2-difluoropropoxy)phenyl]methanol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2O2/c1-10(11,12)7-14-9-4-2-3-8(5-9)6-13/h2-5,13H,6-7H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTJGXMQUHONBRO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC1=CC=CC(=C1)CO)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.20 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Due to the lack of direct data on (3-(2,2-Difluoropropoxy)phenyl)methanol, comparisons are drawn from structurally or functionally related compounds in the evidence.
Table 1: Key Properties of Selected Compounds
Fluorinated vs. Non-Fluorinated Analogs
- Fluorine Impact: The difluoropropoxy group in the target compound likely increases its lipophilicity and metabolic stability compared to non-fluorinated analogs like 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (). Fluorine’s electron-withdrawing effect may also reduce reactivity toward nucleophiles, enhancing shelf-life .
- Optical Properties : Unlike MSPPP (), which exhibits amplified spontaneous emission (ASE) and a quantum yield of 0.35, fluorinated alcohols typically show weaker fluorescence due to heavy atom effects from fluorine.
Functional Group Reactivity
- Hydroxyl Group: The methanol moiety allows for esterification or oxidation to aldehydes/ketones, analogous to (3-(4-(Methylthio)phenyl)-1-phenyl-1H-pyrazol-4-YL)methanol .
- Ether Linkage : The difluoropropoxy group may resist cleavage better than the ethoxy group in ’s compound due to fluorine’s steric and electronic effects.
Limitations of Available Evidence
- No Direct Data: None of the provided sources mention (3-(2,2-Difluoropropoxy)phenyl)methanol. Comparisons rely on extrapolation from unrelated compounds.
- Structural Diversity : MSPPP () and the SDS compounds () differ significantly in core structure and applications, limiting actionable insights.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
